Cas no 228090-89-9 (1-Dodecanaminium, N,N,N-tridodecyl-, sulfate (1:1))

• Product Name: 1-Dodecanaminium, N,N,N-tridodecyl-, sulfate (1:1)
• CAS No: 228090-89-9
• MF: C₄₈H₁₀₁NO₄S
• MW: 788.384855031967
• CID: 1412081
• Update Time: 2024-08-16

1-Dodecanaminium, N,N,N-tridodecyl-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium, N,N,N-tridodecyl-, sulfate (1:1)

• Inchi： 1S/C48H100N.H2O4S/c1-5-9-13-17-21-25-29-33-37-41-45-49(46-42-38-34-30-26-22-18-14-10-6-2,47-43-39-35-31-27-23-19-15-11-7-3)48-44-40-36-32-28-24-20-16-12-8-4;1-5(2,3)4/h5-48H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： CGAYKOUYABYDMI-UHFFFAOYSA-M
• SMILES： S(O)([O-])(=O)=O.[N+](CCCCCCCCCCCC)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 787.74563

Experimental Properties

• PSA: 77.43